Cas no 33146-99-5 (3,5-dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate)

3,5-Dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate is a pyrazole-based dicarboxylate ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features two ester-functionalized carboxyl groups at the 3- and 5-positions, enhancing reactivity in nucleophilic substitution and condensation reactions. The 1-methyl substitution improves stability and solubility in common organic solvents. This compound is particularly useful in heterocyclic chemistry for constructing complex molecular frameworks. Its high purity and well-defined reactivity profile make it a reliable reagent for research and industrial processes. The dimethyl ester groups further facilitate controlled hydrolysis or transesterification, offering versatility in synthetic pathways.
3,5-dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate structure
33146-99-5 structure
Product Name:3,5-dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate
CAS No:33146-99-5
MF:C8H10N2O4
MW:198.176002025604
MDL:MFCD08443806
CID:294080
PubChem ID:12563617
Update Time:2025-05-28

3,5-dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate
    • 1,3,5-TRIMETHYL-PYRAZOLE-3,5-DICARBOXYLATE
    • 1H-Pyrazole-3,5-dicarboxylicacid, 1-methyl-, 3,5-dimethyl ester
    • 1-Methyl-1H-pyrazole-3,5-dicarboxylic acid dimethyl ester
    • 3,5-dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate
    • Dimethyl 1-methylpyrazole-3,5-dicarboxylate
    • P10589
    • WGTJNBANTMXQHD-UHFFFAOYSA-N
    • SY107050
    • AS-5211
    • dimethyl1-methyl-1H-pyrazole-3,5-dicarboxylate
    • 1-methyl-1H pyrazole-3,5-dicarboxylic acid dimethyl ester
    • SCHEMBL69696
    • FT-0682800
    • AKOS005167661
    • MFCD08443806
    • EN300-89065
    • DTXSID90502689
    • DIMETHYL 1-METHYL PYRAZOLE-3,5-DICARBOXYLATE
    • 33146-99-5
    • 1H-Pyrazole-3,5-dicarboxylic acid, 1-methyl-, dimethyl ester
    • dimethyl-1-methyl-3,5-pyrazoledicarboxylate
    • A875410
    • CS-0054026
    • 3,5-dimethyl 1-methylpyrazole-3,5-dicarboxylate
    • SB11383
    • STK351634
    • DB-068760
    • MDL： MFCD08443806
    • Inchi： 1S/C8H10N2O4/c1-10-6(8(12)14-3)4-5(9-10)7(11)13-2/h4H,1-3H3
    • InChI Key： WGTJNBANTMXQHD-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CC(C(=O)OC)=NN1C)=O

Computed Properties

  • Exact Mass: 198.06400
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.29
  • Melting Point: No data available
  • Boiling Point: 303.2°Cat760mmHg
  • Flash Point: 137.2°C
  • Refractive Index: 1.535
  • PSA: 70.42000
  • LogP: -0.00670
  • Vapor Pressure: No data available

3,5-dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate Security Information

3,5-dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate Pricemore >>

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